1-(3-methyl-1H-pyrazol-5-yl)-1,4-diazepane

• Molecular Formula: C9H16N4
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 1-(5-methyl-1H-pyrazol-3-yl)-1,4-diazepane
• InChI: InChI=1S/C9H16N4/c1-8-7-9(12-11-8)13-5-2-3-10-4-6-13/h7,10H,2-6H2,1H3,(H,11,12)
• InChI Key: CCLYFLJBKFENQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)N2CCCNCC2

Description

1-(3-Methyl-1H-pyrazol-5-yl)-1,4-diazepane is a heterocyclic compound that features both pyrazole and diazepane rings. The presence of these two distinct ring systems imparts unique chemical and biological properties to the compound, making it a subject of interest in various fields of research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-methyl-1H-pyrazol-5-yl)-1,4-diazepane typically involves the formation of the pyrazole ring followed by the construction of the diazepane ring. One common method involves the reaction of 3-methyl-1H-pyrazole with a suitable diazepane precursor under controlled conditions. The reaction is often carried out in the presence of a base such as sodium hydride or potassium tert-butoxide, and solvents like tetrahydrofuran or dimethylformamide are used to facilitate the reaction .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions: 1-(3-Methyl-1H-pyrazol-5-yl)-1,4-diazepane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups on the pyrazole or diazepane rings are replaced with other groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction may produce amine or alcohol derivatives .

Scientific Research Applications

1-(3-Methyl-1H-pyrazol-5-yl)-1,4-diazepane has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits various biological activities, including antimicrobial and anti-inflammatory properties, making it a candidate for drug development.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for treating various diseases, including cancer and neurological disorders.

Industry: The compound is used in the development of agrochemicals and as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(3-methyl-1H-pyrazol-5-yl)-1,4-diazepane involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes, receptors, or ion channels, leading to modulation of their activity.

Pathways Involved: It can influence various signaling pathways, including those involved in inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

• 1-(3-Methyl-1H-pyrazol-5-yl)methanamine hydrochloride
• N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine
• N-Methyl-1-(5-methyl-1H-pyrazol-4-yl)methanamine hydrochloride

Comparison: 1-(3-Methyl-1H-pyrazol-5-yl)-1,4-diazepane stands out due to its unique combination of pyrazole and diazepane rings, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for diverse research applications .